Cas no 2091618-36-7 ((1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine
• CAS No: 2091618-36-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5722917
• PubChem ID: 121211352
• Update Time: 2025-06-18

(1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine
• F2198-1350
• AKOS026721466
• 2091618-36-7
• 1H-Pyrazole-5-methanamine, 1-(1-methylethyl)-3-phenyl-

• Inchi： 1S/C13H17N3/c1-10(2)16-12(9-14)8-13(15-16)11-6-4-3-5-7-11/h3-8,10H,9,14H2,1-2H3
• InChI Key： BQTPROSLYIYMOI-UHFFFAOYSA-N
• SMILES： N1(C(CN)=CC(C2C=CC=CC=2)=N1)C(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 352.9±27.0 °C(Predicted)
• pka: 9.18±0.29(Predicted)

Additional information on (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine

Introduction to (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine and Its Significance in Modern Chemical Research

(1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine, with the CAS number 2091618-36-7, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative exhibits a unique structural framework that makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes. The compound's molecular structure, featuring a pyrazole core substituted with isopropyl and phenyl groups, contributes to its distinct chemical properties and biological activities.

The pyrazole moiety is a well-known pharmacophore in medicinal chemistry, renowned for its versatility in drug design. Pyrazole derivatives have been extensively studied for their potential in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The presence of the isopropyl group at the 1-position and the phenyl group at the 3-position of the pyrazole ring enhances the compound's solubility and bioavailability, making it more suitable for biological assays and drug development processes.

Methanamine functionality at the 5-position of the pyrazole ring introduces an amine group, which can participate in various chemical reactions such as hydrogen bonding, salt formation, and coordination with metal ions. This feature makes (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine a promising scaffold for designing molecules with specific biological targets. The compound's ability to interact with biological systems through multiple binding sites suggests its potential as an intermediate in the synthesis of more complex pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine and biological targets. These studies have revealed that the compound can bind to enzymes and receptors involved in critical metabolic pathways. For instance, research indicates that derivatives of this compound may inhibit enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. This has spurred interest in exploring its potential as a lead compound for drug discovery programs.

The synthesis of (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isopropyl and phenyl groups onto the pyrazole core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These advancements have not only improved the efficiency of synthesis but also enabled the preparation of enantiomerically pure forms of the compound, which are crucial for evaluating its stereochemical effects on biological activity.

In vitro studies have demonstrated that (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine exhibits promising pharmacological properties. Initial experiments have shown that it can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. Additionally, preclinical data suggest that this compound may possess anti-cancer properties by interfering with cell proliferation and apoptosis signaling cascades. These findings highlight its potential as a therapeutic agent for treating chronic inflammatory diseases and certain types of cancer.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of lead candidates with minimal experimental effort. The integration of HTS with advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has further enhanced the precision of hit identification and validation processes.

The future prospects for (1-isopropyl-3-phenyl-1H-pyrazol-5-yl)methanamine are vast, particularly in the context of personalized medicine. By leveraging genomics and proteomics data, researchers can identify specific genetic markers that correlate with drug response. This information can be used to tailor therapeutic strategies to individual patients, maximizing treatment efficacy while minimizing side effects. The compound's structural features make it amenable to further derivatization, allowing for the creation of libraries of analogs with enhanced pharmacological profiles.

Environmental considerations also play a crucial role in the development and application of this compound. Green chemistry principles have been increasingly adopted in synthetic protocols to minimize waste generation and reduce environmental impact. Techniques such as solvent recovery systems and catalytic processes that promote higher atom economy are being implemented to ensure sustainable production practices.

In conclusion, (1-isopropyl-3-phenoxyethyl)-methylamine CAS 2091618367 represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. Its potential applications in drug development, coupled with recent innovations in synthetic methodologies and screening technologies, position it as a valuable asset for future therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make substantial contributions to both academic research and industrial applications.